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Compound of Interest

Compound Name: KN-17

Cat. No.: B12382920

This document provides essential safety protocols, personal protective equipment (PPE)
guidelines, and disposal plans for handling K-17, a black, earthy powder. The information is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Physical and Chemical Properties

A summary of the quantitative data available for K-17 is presented below for easy reference.[1]

Property Value
Appearance Powder, dust
Color Black

Odor Earthy

Solubility Insoluble in water
Relative Density 1.6-1.8 @ 20°C
pH (2% solution) 9.5

Hazard Identification and First Aid

K-17 is a powder that can cause mechanical irritation to the skin and eyes.[1] Prolonged
inhalation of high concentrations may pose a risk to the respiratory system.[1] Ingestion may
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cause discomfort.[1] This product contains a small amount of quartz (crystalline silica), and
repeated, prolonged inhalation of concentrations exceeding the workplace exposure limit may
lead to chronic lung disease.[1]

First Aid Measures:

 Inhalation: Move the individual to fresh air. If respiratory issues occur, seek medical attention.

[1]

« Ingestion: Do not induce vomiting. Rinse the mouth with water and have the person drink
plenty of water or milk, provided they are conscious. Seek medical attention if discomfort
persists.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water. If irritation continues, seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with a large amount of water for at least 15 minutes,
making sure to lift the eyelids. If irritation continues, seek medical attention.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling K-17 to minimize
exposure and ensure safety.[1]

Protection Type Recommended Equipment

Suitable protective gloves (rubber or plastic) for

Hand
prolonged or repeated contact.
£ Dust-resistant safety goggles where there is a
ye .
risk of eye contact.
Ski Appropriate clothing to prevent repeated or
in

prolonged skin contact.

It is also recommended to have an eyewash station readily available in the work area.[1]

Operational and Disposal Plans
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Handling Procedures:

To ensure safe handling of K-17, it is crucial to avoid skin and eye contact and to prevent the
generation of dust.[1] Good ventilation should be provided in the work area.[1] The following
diagram outlines the standard operational workflow for handling K-17.
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Preparation

Review Safety Data Sheet (SDS)

l

Ensure adequate ventilation

l

Don Personal Protective Equipment (PPE)
- Gloves
- Safety Goggles
- Protective Clothing

Handling
y

Handle K-17 carefully to avoid dust generation

l

Avoid skin and eye contact

Post—H£ndling

Properly store or dispose of K-17

'

Remove and decontaminate PPE

l

Wash hands thoroughly

Click to download full resolution via product page

Standard operational workflow for handling K-17.
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Spill and Disposal Procedures:

In the event of a spill, it is important to avoid generating dust.[1] The spilled material should be
shoveled into dry containers for recovery, reclamation, or recycling if possible.[1] The area can
then be flushed with water, being mindful that wet surfaces may become slippery.[1] For final
disposal, follow local authority requirements.[1]

The following diagram illustrates the spill cleanup and disposal process.

Spill Occurs

K-17 Spill

Cleinup

Wear appropriate PPE

l

Avoid dust generation

l

Shovel into dry containers

l Disposal

Flush area with water | —®| Recover, reclaim, or recycle if practical

'

Dispose of waste according to local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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K-17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382920#personal-protective-equipment-for-
handling-kn-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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